Cas no 1261939-07-4 (6-Amino-3-(3,4-dichlorophenyl)picolinic acid)

• Product Name: 6-Amino-3-(3,4-dichlorophenyl)picolinic acid
• CAS No: 1261939-07-4
• MF: C₁₂H₈Cl₂N₂O₂
• MW: 283.110120773315
• CID: 4928767
• Update Time: 2025-06-22

6-Amino-3-(3,4-dichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(3,4-dichlorophenyl)picolinic acid

• Inchi： 1S/C12H8Cl2N2O2/c13-8-3-1-6(5-9(8)14)7-2-4-10(15)16-11(7)12(17)18/h1-5H,(H2,15,16)(H,17,18)
• InChI Key： VATLGRGHSQBSQX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=C(N)N=C1C(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 3.2
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-3-(3,4-dichlorophenyl)picolinic acid

Introduction to 6-Amino-3-(3,4-dichlorophenyl)picolinic Acid (CAS No. 1261939-07-4) and Its Emerging Applications in Chemical Biology and Medicine

6-Amino-3-(3,4-dichlorophenyl)picolinic acid, identified by its unique Chemical Abstracts Service (CAS) number 1261939-07-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the picolinic acid family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both amino and chloro substituents in its molecular framework endows it with distinct chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 6-Amino-3-(3,4-dichlorophenyl)picolinic acid consists of a pyridine ring substituted at the 3-position with a 3,4-dichlorophenyl group and at the 6-position with an amino group. This particular arrangement of functional groups imparts unique reactivity and binding capabilities, which have been exploited in various research endeavors. The dichlorophenyl moiety, in particular, is known to enhance lipophilicity and binding affinity to biological targets, while the amino group provides opportunities for further derivatization and modification.

In recent years, there has been a surge in interest regarding the pharmacological potential of nitrogen-containing heterocycles like 6-Amino-3-(3,4-dichlorophenyl)picolinic acid. Studies have demonstrated its ability to interact with a range of biological targets, including enzymes and receptors involved in critical cellular processes. For instance, preliminary investigations suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases. These findings have prompted further exploration into its role as a lead compound for drug discovery.

The synthesis of 6-Amino-3-(3,4-dichlorophenyl)picolinic acid is another area of active research. Given its structural complexity, researchers have developed multi-step synthetic routes that leverage modern organic chemistry techniques. These methods often involve palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and cyclization processes to construct the desired heterocyclic core. The optimization of these synthetic pathways is crucial for ensuring high yields and purity, which are essential for subsequent biological evaluation.

One of the most compelling aspects of 6-Amino-3-(3,4-dichlorophenyl)picolinic acid is its versatility as a chemical probe. By modifying its substituents or appending additional functional groups, chemists can generate libraries of derivatives with tailored properties. This approach has been particularly fruitful in fragment-based drug design (FBDD), where small molecules like this one serve as starting points for identifying novel therapeutic agents. The ability to rapidly screen these derivatives using high-throughput screening (HTS) technologies has accelerated the discovery process significantly.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 6-Amino-3-(3,4-dichlorophenyl)picolinic acid at the molecular level. Molecular docking simulations and quantum mechanical calculations have provided insights into its binding interactions with biological targets. These computational studies not only predict potential drug candidates but also help rationalize experimental observations, thereby guiding the design of more effective derivatives.

The therapeutic applications of 6-Amino-3-(3,4-dichlorophenyl)picolinic acid are still under investigation, but early findings are promising. In particular, its anti-inflammatory properties have been explored in preclinical models of arthritis and other chronic inflammatory conditions. The compound’s ability to modulate key inflammatory pathways suggests that it may serve as a valuable therapeutic option for these diseases. Additionally, its potential role in anticancer therapy is being evaluated through studies on cell lines derived from various tumor types.

Another exciting avenue involves the use of 6-Amino-3-(3,4-dichlorophenyl)picolinic acid as a chiral building block for enantioselective synthesis. Chiral compounds are essential in pharmaceuticals because they often exist as enantiomers with distinct biological activities. By controlling the stereochemistry during synthesis, researchers can produce enantiomerically pure forms of this compound or its derivatives, which may exhibit enhanced efficacy or reduced side effects.

The environmental impact and sustainability considerations associated with the production and use of 6-Amino-3-(3,4-dichlorophenyl)picolinic acid are also important factors to address. Green chemistry principles have been increasingly applied to develop more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with broader goals aimed at making drug discovery processes more environmentally friendly while maintaining high standards of quality and efficacy.

In conclusion,6-Amino-3-(3,4-dichlorophenyl)picolinic acid (CAS No. 1261939-07-4) represents a fascinating compound with significant potential in chemical biology and medicine. Its unique structural features enable diverse applications ranging from drug discovery to material science. As research continues to uncover new insights into its properties and applications,6-Amino-3-(3,4-dichlorophenyl)picolinic acid is poised to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic strategies.